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Compound of Interest

Compound Name: gamma-Eudesmol

Cat. No.: B072145

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the potential uses and detailed experimental
protocols for the high-purity y-eudesmol standard in a laboratory setting. y-Eudesmol, a
sesquiterpenoid alcohol found in various aromatic plants, has garnered significant interest for
its diverse pharmacological properties, including anti-inflammatory, anticancer, and
neuroprotective activities.[1][2] This document outlines its principal applications and provides
standardized protocols for its investigation.

Physicochemical Properties

Property Value Reference
Molecular Formula C15H260 [21[31[4]
Molecular Weight 222.37 g/mol [21[3114]
Appearance Neat [2]
) >90% or >99% depending on
Purity ] [2][5]
supplier

Soluble in organic solvents like
Solubility ethanol and DMSO. Practically  [3][6]
insoluble in water.

CAS Number 1209-71-8 [4117]
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Biological Applications and Mechanisms of Action

High-purity y-eudesmol is a valuable tool for investigating cellular and molecular mechanisms.
While much of the detailed mechanistic work has been performed on its isomer, 3-eudesmol,
the structural similarity suggests that y-eudesmol may exhibit comparable activities. The
primary areas of research include:

» Anticancer Activity: Eudesmol isomers have demonstrated cytotoxic effects against various
cancer cell lines.[3] The proposed mechanism involves the induction of apoptosis through
caspase activation and modulation of key signaling pathways.[3][8]

» Anti-inflammatory Activity: y-Eudesmol and its isomers are known to possess anti-
inflammatory properties.[9][10] This is thought to be mediated through the inhibition of pro-
inflammatory cytokines and enzymes, potentially via the NF-kB and MAPK signaling
pathways.[9]

o Neuroprotective Effects: Studies on related compounds suggest potential neuroprotective
activities, including the stimulation of neurite outgrowth and protection against neurotoxicity.
[1][11]

Signaling Pathways

The biological activities of eudesmol isomers are linked to the modulation of several key
intracellular signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b072145#high-purity-gamma-eudesmol-standard-for-
laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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